Cas no 302901-02-6 (1H-Pyrrole,1-(2,5-dichloro-4-nitrophenyl)-2,5-dimethyl-)

• Product Name: 1H-Pyrrole,1-(2,5-dichloro-4-nitrophenyl)-2,5-dimethyl-
• CAS No: 302901-02-6
• MF: C₁₂H₁₀Cl₂N₂O₂
• MW: 285.126000881195
• MDL: MFCD01570806
• CID: 299289
• PubChem ID: 2794917
• Update Time: 2025-06-03

1H-Pyrrole,1-(2,5-dichloro-4-nitrophenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-(2,5-dichloro-4-nitrophenyl)-2,5-dimethyl-
• 1-(2,5-Dichloro-4-nitrophenyl)-2,5-dimethyl-1H-pyrrole
• 1-(2,5-dichloro-4-nitrophenyl)-2,5-dimethylpyrrole
• CMA90102
• DTXSID30383494
• 302901-02-6
• MFCD01570806
• AS-9194
• AKOS027378352
• FT-0605488

• MDL： MFCD01570806
• Inchi： 1S/C12H10Cl2N2O2/c1-7-3-4-8(2)15(7)11-5-10(14)12(16(17)18)6-9(11)13/h3-6H,1-2H3
• InChI Key： MLHGSKCNJTXMGV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1N1C(C)=CC=C1C)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.01200
• Monoisotopic Mass: 284.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.41
• Melting Point: 82 °C
• Boiling Point: 410.6°Cat760mmHg
• Flash Point: 202.1°C
• Refractive Index: 1.623
• PSA: 50.75000
• LogP: 4.83230
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1H-Pyrrole,1-(2,5-dichloro-4-nitrophenyl)-2,5-dimethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H-Pyrrole,1-(2,5-dichloro-4-nitrophenyl)-2,5-dimethyl-

Recent Advances in the Study of 1H-Pyrrole,1-(2,5-dichloro-4-nitrophenyl)-2,5-dimethyl- (CAS: 302901-02-6)

The compound 1H-Pyrrole,1-(2,5-dichloro-4-nitrophenyl)-2,5-dimethyl- (CAS: 302901-02-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1H-Pyrrole,1-(2,5-dichloro-4-nitrophenyl)-2,5-dimethyl-, with researchers developing novel methodologies to optimize its yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route that reduces byproduct formation and enhances scalability, making it a promising candidate for industrial-scale production. The study also explored the compound's stability under various conditions, providing valuable insights for its storage and handling.

In terms of biological activity, 1H-Pyrrole,1-(2,5-dichloro-4-nitrophenyl)-2,5-dimethyl- has shown promising results in preliminary in vitro assays. Research conducted at the University of Cambridge revealed its potent inhibitory effects against specific kinase enzymes implicated in inflammatory diseases. The compound's mechanism of action appears to involve allosteric modulation of the target enzymes, a finding that could pave the way for the development of novel anti-inflammatory therapeutics.

Further investigations into the compound's pharmacological properties have been conducted using advanced computational modeling techniques. Molecular docking studies suggest that 1H-Pyrrole,1-(2,5-dichloro-4-nitrophenyl)-2,5-dimethyl- exhibits high binding affinity for several disease-relevant protein targets, including those associated with cancer and neurodegenerative disorders. These computational predictions are currently being validated through experimental studies, with early results supporting the compound's potential as a multi-target therapeutic agent.

Despite these promising findings, challenges remain in the development of 1H-Pyrrole,1-(2,5-dichloro-4-nitrophenyl)-2,5-dimethyl- as a viable drug candidate. Recent pharmacokinetic studies have identified issues with its oral bioavailability, prompting researchers to explore various formulation strategies to improve its absorption profile. Additionally, toxicity assessments are ongoing to ensure the compound's safety for potential clinical use.

In conclusion, 1H-Pyrrole,1-(2,5-dichloro-4-nitrophenyl)-2,5-dimethyl- (CAS: 302901-02-6) represents an exciting area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it a compelling subject for further investigation. Future research directions may include structural optimization to enhance its drug-like properties, as well as more comprehensive preclinical evaluations to assess its therapeutic potential across various disease areas.